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Compound of Interest

Compound Name: Terpinyl butyrate

Cat. No.: B1594661 Get Quote

Executive Summary: This document provides a comprehensive technical overview of terpinyl
butyrate (CAS 2153-28-8), an ester recognized for its distinct fruity and floral aroma. Primarily

utilized in the flavor and fragrance industries, its potential applications in the pharmaceutical

sector are also being explored. This guide details its physicochemical properties, synthesis,

safety profile, and known applications. Furthermore, it proposes a potential mechanism of

action for its biological activity, postulating its role as a pro-drug for butyrate, a known histone

deacetylase (HDAC) inhibitor. Detailed experimental workflows are provided to guide future

research in this area.

Physicochemical Properties
Terpinyl butyrate is a colorless to pale yellow liquid.[1] It is a mixture of isomers, and its key

physical and chemical properties are summarized below for easy reference.
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Property Value Source

CAS Number 2153-28-8 [1][2][3]

Molecular Formula C₁₄H₂₄O₂ [1][2][3][4]

Molecular Weight 224.34 g/mol [1][2][3][4][5]

Appearance
Colorless to pale yellow, oily

liquid
[1][2]

Odor Profile
Fruity, floral, balsamic, with

notes of rosemary and plum
[1][3][6][7]

Boiling Point 243 - 246 °C at 760 mmHg [1][2][4][6]

Density
0.938 - 0.968 g/mL at 15.5-25

°C
[1][6][7]

Refractive Index n20/D 1.463 - 1.467 [2][6]

Flash Point >100 °C (>212 °F) [1][6]

Vapor Pressure
0.005 - 0.0126 mmHg at 25 °C

(estimated)
[1][3]

Solubility

Soluble in alcohol; Insoluble in

water (0.9352 mg/L at 25°C

est.)

[1][3]

FEMA Number 3049 [2][5]

LogP (o/w) 4.73 - 4.754 (estimated) [1][6]

Synthesis and Manufacturing
Terpinyl butyrate is an ester, and its synthesis is typically achieved through the Fischer

esterification reaction. This classic method involves the acid-catalyzed reaction of a carboxylic

acid (butyric acid) with an alcohol (α-terpineol).

Experimental Protocol: Fischer Esterification of Terpinyl
Butyrate
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Reactant Preparation: In a round-bottom flask, combine equimolar amounts of α-terpineol

and butyric acid. A suitable solvent, such as toluene, can be used to facilitate the reaction

and azeotropically remove water.

Catalyst Addition: Add a catalytic amount of a strong acid, typically sulfuric acid or p-

toluenesulfonic acid, to the mixture.

Reaction Setup: Equip the flask with a Dean-Stark apparatus and a reflux condenser.

Heating and Reflux: Heat the mixture to reflux. The water produced during the esterification

will be collected in the Dean-Stark trap, driving the equilibrium towards the product side, in

accordance with Le Châtelier's principle.[8]

Monitoring: Monitor the reaction progress by observing the amount of water collected or by

using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize

the acid catalyst with a weak base, such as a saturated sodium bicarbonate solution.

Extraction and Purification: Transfer the mixture to a separatory funnel and wash

sequentially with water and brine. Dry the organic layer over an anhydrous salt (e.g., sodium

sulfate or magnesium sulfate). Filter the drying agent and remove the solvent under reduced

pressure. The crude terpinyl butyrate can be further purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

